Cas no 7546-27-2 (Benzenesulfonic acid,3-hydroxy-4-methoxy-, calcium salt (2:1))

• Product Name: Benzenesulfonic acid,3-hydroxy-4-methoxy-, calcium salt (2:1)
• CAS No: 7546-27-2
• MF: C₁₄H₁₄CaO₁₀S₂
• MW: 446.462961673737
• CID: 577472
• PubChem ID: 24180
• Update Time: 2025-04-19

Benzenesulfonic acid,3-hydroxy-4-methoxy-, calcium salt (2:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,3-hydroxy-4-methoxy-, calcium salt (2:1)
• calcium bis(3-hydroxy-4-methoxybenzenesulphonate)
• calcium,3-hydroxy-4-methoxybenzenesulfonate
• calcium bis(3-hydroxy-4-methoxybenzenesulfonate)
• calcium 5-guaiacolsulfonate
• Calcium guaiacol sulfonate
• Q27273203
• 7546-27-2
• DTXSID10226390
• NS00046429
• UNII-9TQ21UB1RS
• EINECS 231-429-3
• Calcium guaiacol sulphonate
• Benzenesulfonic acid, 3-hydroxy-4-methoxy-, calcium salt (2:1)
• 9TQ21UB1RS

• Inchi： 1S/2C7H8O5S.Ca/c2*1-12-7-3-2-5(4-6(7)8)13(9,10)11;/h2*2-4,8H,1H3,(H,9,10,11);/q;;+2/p-2
• InChI Key： WALXQRGOMGLHJR-UHFFFAOYSA-L
• SMILES： [Ca+2].S(C1C=CC(=C(C=1)O)OC)(=O)(=O)[O-].S(C1C=CC(=C(C=1)O)OC)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 445.96542
• Monoisotopic Mass: 445.9654298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 190Ų

Experimental Properties

• PSA: 173.32